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Compound of Interest
3-Methyl-2-buten-1-yl

Compound Name:
Thiolacetate-d6

Cat. No.: B562250

L Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical summary of the molecular weight and related
properties of the deuterated compound 3-Methyl-2-buten-1-yl Thiolacetate-d6, a labeled
precursor to 3-Methyl-2-butenyl-1-thiol. Comparative data for the non-deuterated analogue is

also presented.

Data Presentation: Molecular Properties

The quantitative molecular data for both the deuterated and non-deuterated forms of 3-Methyl-
2-buten-1-yl Thiolacetate are summarized below. The inclusion of six deuterium atoms

significantly increases the molecular weight of the parent compound.

3-Methyl-2-buten-1-yl

3-Methyl-2-buten-1-yl

Property Thiolacetate Thiolacetate-d6

CAS Number 33049-93-3 1189502-84-8

Molecular Formula C7H1205[1][2] C7HeD6OS[3][4]

Molecular Weight ( g/mol ) 144.23[1][2] 150.27[3][4]

Isotopic Label None Deuterium (d6)
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Note: Molecular weights are based on the most common isotopes and may vary slightly based
on the specific isotopic composition of the source materials.

Experimental Protocols

This document serves as a technical data summary. The molecular weights presented are
calculated based on the standard atomic weights of the constituent elements as established by
IUPAC. For experimental determination of molecular weight, techniques such as mass
spectrometry (MS) would be employed, calibrated with appropriate standards. The d6-labeled
compound is suitable for use as an internal standard in quantitative GC-MS or LC-MS analyses
for aroma profiling and flavor chemistry.[4]

Visualization of Molecular Composition

The following diagram illustrates the logical relationship between the elemental composition
and the resulting molecular weight for 3-Methyl-2-buten-1-yl Thiolacetate-d6.

Molecular Formula

C7HeD6OS
eads to
Elemental Composition Standard Atomic Weights
Carbon (C): 7 C:~12.011
Hydrogen (H): 6 H: ~1.008
Deuterium (D): 6 D: ~2.014
Oxygen (O): 1 0O: ~15.999
Sulfur (S): 1 S: ~32.065
are uded to calculate are used to calculate

Calculated Molecular Weight

150.27 g/mol

Click to download full resolution via product page

Fig. 1: Calculation workflow for molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b562250?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-methyl-2-buten-1-yl-thiolacetate-33049-93-3
https://www.scbt.com/fr/p/3-methyl-2-buten-1-yl-thiolacetate-33049-93-3
https://www.scbt.com/p/3-methyl-2-buten-1-yl-thiolacetate-d6
https://isotope.bocsci.com/product/3-methyl-2-buten-1-yl-thiolacetate-d6-cas-1189502-84-8-241465.html
https://www.benchchem.com/product/b562250#3-methyl-2-buten-1-yl-thiolacetate-d6-molecular-weight
https://www.benchchem.com/product/b562250#3-methyl-2-buten-1-yl-thiolacetate-d6-molecular-weight
https://www.benchchem.com/product/b562250#3-methyl-2-buten-1-yl-thiolacetate-d6-molecular-weight
https://www.benchchem.com/product/b562250#3-methyl-2-buten-1-yl-thiolacetate-d6-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562250?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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